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Compound of Interest

Compound Name: (4-Bromophenoxy)acetyl chloride

CAS No.: 16738-06-0

Cat. No.: B2703002 Get Quote

Technical Support Center: (4-
Bromophenoxy)acetyl chloride
Product Support ID: BPAC-INT-004 Date Updated: February 21, 2026 Status: Active

Technical Overview & Critical Properties
(4-Bromophenoxy)acetyl chloride is a highly reactive electrophilic intermediate used

primarily in the synthesis of auxin analogs, herbicides, and pharmaceutical scaffolds (e.g.,

COX-2 inhibitors). Due to the high reactivity of the acyl chloride moiety, "purification" is often

synonymous with "process control."

Key Physical Data:
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Property Value / Description Note

CAS Number
19078-72-9 (General
Analog Ref)

Verify specific isomer CAS
with vendor

Physical State
Viscous Oil or Low-Melting

Solid

Tends to supercool; often

appears as a semi-solid.

Boiling Point ~145–150 °C at 0.5 mmHg

Predicted. High vacuum

required to prevent

decomposition.

Solubility
DCM, Toluene, THF

(anhydrous)

Reacts violently with

water/alcohols.

| Major Impurities | Thionyl chloride (

), HCl, Sulfur dioxide (

), (4-Bromophenoxy)acetic acid (starting material). | |

Synthesis & Purification Workflows
Module A: The "Clean Synthesis" Protocol
(Recommended)
The most effective purification is preventing byproduct entrapment during synthesis. Post-

reaction purification of acid chlorides is difficult due to their moisture sensitivity.

Reagents:

Precursor: (4-Bromophenoxy)acetic acid (Dry, <0.5% water).

Reagent: Thionyl Chloride (

) (High purity, 1.2 – 1.5 equivalents).

Catalyst: DMF (Dimethylformamide) - Critical for conversion.

Chaser Solvent: Anhydrous Toluene.
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Protocol:

Setup: Flame-dried RBF with a reflux condenser and

drying tube (or

line).

Reaction: Suspend acid in Toluene (optional) or use neat

. Add 1-2 drops of DMF.

Technical Insight: DMF forms the Vilsmeier-Haack reagent (chloroiminium ion), which is

the active chlorinating species, significantly lowering the reaction temp and time.

Reflux: Heat to 70–80°C. Monitor gas evolution (

). Reaction is complete when gas evolution ceases and the solution is clear.

The "Toluene Chase" (Purification Step 1):

Remove excess

via rotary evaporation (bath <50°C).

Crucial Step: Add anhydrous Toluene (equal volume to crude) and re-evaporate. Repeat 2-

3 times.

Mechanism:[1][2][3][4] Toluene forms an azeotrope-like mixture with thionyl chloride,

dragging the stubborn traces of

out of the viscous oil.

Module B: Advanced Purification (Intervention)
Use these methods if the "Clean Synthesis" yields unsatisfactory purity.

Method 1: High-Vacuum Distillation (For Liquids/Oils)
Best for removing non-volatile colored impurities.
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Equipment: Short-path distillation head (Vigreux column recommended).

Vacuum: <1 mmHg (Oil pump essential).

Procedure:

Degas the crude oil under vacuum at RT for 30 mins.

Slowly ramp temperature.

Discard the first 5% (forerun) containing residual

.

Collect the main fraction.

Warning: Do not distill to dryness; residue may polymerize or decompose exothermically.

Method 2: Hexane Extraction (For Solids/Semi-solids)
Best for removing unreacted acid precursor.

Concept: The acid chloride is soluble in hot hexane; the polar carboxylic acid precursor is

not.

Procedure:

Add dry Hexane or Cyclohexane to the crude residue.

Heat to reflux (under

) with vigorous stirring.

Hot Filtration: Decant or filter the hot supernatant through a glass frit (Schlenk line) to

remove undissolved dark solids/unreacted acid.

Cool filtrate to 0°C. The product may crystallize or oil out in a purer state.

Logic & Workflow Visualization
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The following diagram illustrates the decision-making process for purification based on the

physical state and impurity profile.

Crude Reaction Mixture
(Acid + SOCl2 + DMF)

Evaporate Excess SOCl2
(<50°C)

Toluene Azeotrope Chase
(Repeat 3x)

Removes trapped SOCl2

Check Physical State
(at RT)

Viscous Oil / Liquid

Remains Oil

Solid / Semi-Solid

Crystallizes

High Vacuum Distillation
(<1 mmHg)

If high purity needed

Pure (4-Bromophenoxy)acetyl Chloride
(Store under Argon)

If color acceptable
Hot Hexane Extraction

(Filter Hot)

Removes unreacted acid
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Click to download full resolution via product page

Figure 1: Decision matrix for processing crude (4-Bromophenoxy)acetyl chloride based on

physical state.

Troubleshooting & FAQs
Q1: My product has a persistent yellow/orange color. Is it ruined?

Diagnosis: This usually indicates the presence of sulfur impurities (e.g.,

) or traces of elemental bromine if the ring bromination was unstable (less likely).

Fix:

Toluene Chase: Repeat the toluene co-evaporation step.

Activated Carbon (Risky): You can treat a DCM solution with activated carbon, but the

carbon must be oven-dried (anhydrous). Moisture in standard carbon will hydrolyze your

product.

Distillation: This is the only definitive way to remove colored sulfur byproducts.

Q2: The NMR shows a broad peak around 10-11 ppm (carboxylic acid). Why?

Cause A (Incomplete Reaction): You didn't use DMF or didn't reflux long enough.

Cause B (Hydrolysis): The NMR solvent (

) was wet. Acid chlorides hydrolyze rapidly in wet NMR tubes, showing the acid peak even if
the bulk sample is pure.

Verification: Run the NMR in a sealed tube with a new ampoule of

or add a scavenger like activated molecular sieves to the tube.

Q3: Upon distillation, the product solidified in the condenser and clogged it.

Cause: The compound has a melting point near the condenser temperature.
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Fix: Use an "air condenser" (no water cooling) or warm the water in the condenser to 40°C.

Use a heat gun gently on the blockage to melt it down.

Q4: Can I use Oxalyl Chloride instead of Thionyl Chloride?

Answer: Yes, and it is often cleaner.

Benefit: Byproducts are

(gas),

(gas), and

(gas). No difficult-to-remove

or sulfur chlorides.

Protocol: Use DCM as solvent, 1.2 eq Oxalyl Chloride, cat.[2] DMF.[2][5] Stir at RT.

Storage & Stability
Shelf Life: 6–12 months if stored correctly.

Conditions: Store at +4°C or -20°C.

Container: Schlenk flask or tightly sealed vial with Parafilm/electric tape.

Inert Atmosphere:Mandatory. Flush with Argon or Nitrogen after every use.

Desiccant: Store the vial inside a secondary jar containing Drierite or Silica Gel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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